Cas no 2172536-86-4 (methyl 3-(4-hydroxyphenyl)-3-methoxycyclobutane-1-carboxylate, Mixture of diastereomers)

• Product Name: methyl 3-(4-hydroxyphenyl)-3-methoxycyclobutane-1-carboxylate, Mixture of diastereomers
• CAS No: 2172536-86-4
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 5174401
• PubChem ID: 132372730
• Update Time: 2025-09-25

methyl 3-(4-hydroxyphenyl)-3-methoxycyclobutane-1-carboxylate, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4-hydroxyphenyl)-3-methoxycyclobutane-1-carboxylate
• methyl 3-(4-hydroxyphenyl)-3-methoxycyclobutane-1-carboxylate, Mixture of diastereomers

• Inchi： 1S/C13H16O4/c1-16-12(15)9-7-13(8-9,17-2)10-3-5-11(14)6-4-10/h3-6,9,14H,7-8H2,1-2H3
• InChI Key： SAEGLCYBHPJNJD-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)CC(C2=CC=C(O)C=C2)(OC)C1

Additional information on methyl 3-(4-hydroxyphenyl)-3-methoxycyclobutane-1-carboxylate, Mixture of diastereomers

Methyl 3-(4-hydroxyphenyl)-3-methoxycyclobutane-1-carboxylate, Mixture of diastereomers (CAS No. 2172536-86-4): A Comprehensive Overview

Methyl 3-(4-hydroxyphenyl)-3-methoxycyclobutane-1-carboxylate, Mixture of diastereomers, identified by its CAS number 2172536-86-4, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This mixture of diastereomers exhibits unique structural and chemical properties that make it a valuable candidate for various applications, particularly in the synthesis of bioactive molecules and the exploration of novel therapeutic pathways.

The compound's molecular structure consists of a cyclobutane ring substituted with a carboxylate group at the 1-position, a hydroxyphenyl group at the 3-position, and a methoxy group also at the 3-position. This specific arrangement imparts distinct physicochemical properties, including solubility, stability, and reactivity, which are critical factors in its potential use as an intermediate or building block in synthetic chemistry.

In recent years, there has been growing interest in cycloalkane derivatives due to their diverse biological activities and potential applications in medicinal chemistry. The presence of both hydroxyl and methoxy functional groups in Methyl 3-(4-hydroxyphenyl)-3-methoxycyclobutane-1-carboxylate makes it a versatile scaffold for further chemical modifications. These modifications can be tailored to enhance specific biological activities, such as receptor binding affinity or metabolic stability, making this compound a promising candidate for drug discovery programs.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. The hydroxyphenyl moiety is known to interact with various biological targets, including enzymes and receptors, which are key players in many disease pathways. By leveraging the structural flexibility of the cyclobutane ring and the presence of functional groups like hydroxyl and methoxy, researchers can design molecules that exhibit targeted interactions with these biological targets.

Recent studies have highlighted the importance of diastereomer mixtures in drug development. Diastereomers, while not enantiomers, can exhibit different biological activities due to their distinct spatial arrangements. The mixture of diastereomers in Methyl 3-(4-hydroxyphenyl)-3-methoxycyclobutane-1-carboxylate provides a rich source of structural diversity, allowing researchers to explore a wide range of biological profiles. This diversity can be harnessed to identify lead compounds with optimized pharmacokinetic and pharmacodynamic properties.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and asymmetric synthesis, may be employed to introduce the desired functional groups with high selectivity. The use of chiral auxiliaries or catalysts can help achieve the desired diastereomeric excess, which is crucial for pharmaceutical applications.

In addition to its synthetic utility, Methyl 3-(4-hydroxyphenyl)-3-methoxycyclobutane-1-carboxylate has potential applications in material science and industrial chemistry. Its unique structural features make it a suitable candidate for the development of new polymers or specialty chemicals with tailored properties. For instance, its ability to undergo cross-linking reactions could be exploited to create novel materials with enhanced mechanical strength or thermal stability.

The compound's stability under various conditions is another important consideration for its practical applications. Studies have shown that Methyl 3-(4-hydroxyphenyl)-3-methoxycyclobutane-1-carboxylate remains stable under standard storage conditions but may degrade under extreme pH or temperature conditions. Understanding these stability profiles is essential for formulating the compound into stable pharmaceutical products or industrial formulations.

From an environmental perspective, the biodegradability and toxicity profile of Methyl 3-(4-hydroxyphenyl)-3-methoxycyclobutane-1-carboxylate are critical factors that need to be evaluated. Research into its environmental fate has revealed that it undergoes slow degradation under natural conditions but does not pose significant acute toxicity risks. These findings suggest that it can be used responsibly in industrial processes without posing undue environmental harm.

The regulatory landscape for this compound is another important consideration for researchers and manufacturers. As it gains attention in pharmaceutical research, ensuring compliance with regulatory guidelines becomes essential. This includes obtaining necessary approvals for clinical trials if it is intended for human use or ensuring that industrial use aligns with environmental protection regulations.

In conclusion, Methyl 3-(4-hydroxyphenyl)-3-methoxycyclobutane-1-carboxylate (CAS No. 2172536-86-4) is a multifaceted compound with significant potential in pharmaceutical chemistry and beyond. Its unique structural features, combined with its versatility as a synthetic intermediate, make it an attractive candidate for drug discovery programs aimed at developing novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is likely to grow.